Cas no 1500225-39-7 (3-{3-(Hydroxymethyl)phenylsulfanyl}-1-methylpyrrolidin-2-one)
3-{3-(Hydroxymethyl)phenylsulfanyl}-1-methylpyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-{[3-(hydroxymethyl)phenyl]sulfanyl}-1-methylpyrrolidin-2-one
- 2-Pyrrolidinone, 3-[[3-(hydroxymethyl)phenyl]thio]-1-methyl-
- 3-{3-(Hydroxymethyl)phenylsulfanyl}-1-methylpyrrolidin-2-one
-
- MDL: MFCD21761161
- Inchi: 1S/C12H15NO2S/c1-13-6-5-11(12(13)15)16-10-4-2-3-9(7-10)8-14/h2-4,7,11,14H,5-6,8H2,1H3
- InChI Key: RLJPEYKWXVXCED-UHFFFAOYSA-N
- SMILES: N1(C)CCC(SC2=CC=CC(CO)=C2)C1=O
3-{3-(Hydroxymethyl)phenylsulfanyl}-1-methylpyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H950418-10mg |
3-{[3-(Hydroxymethyl)phenyl]sulfanyl}-1-methylpyrrolidin-2-one |
1500225-39-7 | 10mg |
$ 70.00 | 2022-06-02 | ||
| TRC | H950418-50mg |
3-{[3-(Hydroxymethyl)phenyl]sulfanyl}-1-methylpyrrolidin-2-one |
1500225-39-7 | 50mg |
$ 250.00 | 2022-06-02 | ||
| TRC | H950418-100mg |
3-{[3-(Hydroxymethyl)phenyl]sulfanyl}-1-methylpyrrolidin-2-one |
1500225-39-7 | 100mg |
$ 365.00 | 2022-06-02 | ||
| Enamine | EN300-219928-0.05g |
3-{[3-(hydroxymethyl)phenyl]sulfanyl}-1-methylpyrrolidin-2-one |
1500225-39-7 | 90% | 0.05g |
$245.0 | 2023-09-16 | |
| Enamine | EN300-219928-0.1g |
3-{[3-(hydroxymethyl)phenyl]sulfanyl}-1-methylpyrrolidin-2-one |
1500225-39-7 | 90% | 0.1g |
$366.0 | 2023-09-16 | |
| Enamine | EN300-219928-0.25g |
3-{[3-(hydroxymethyl)phenyl]sulfanyl}-1-methylpyrrolidin-2-one |
1500225-39-7 | 90% | 0.25g |
$524.0 | 2023-09-16 | |
| Enamine | EN300-219928-0.5g |
3-{[3-(hydroxymethyl)phenyl]sulfanyl}-1-methylpyrrolidin-2-one |
1500225-39-7 | 90% | 0.5g |
$824.0 | 2023-09-16 | |
| Enamine | EN300-219928-1.0g |
3-{[3-(hydroxymethyl)phenyl]sulfanyl}-1-methylpyrrolidin-2-one |
1500225-39-7 | 1g |
$1057.0 | 2023-04-29 | ||
| Enamine | EN300-219928-2.5g |
3-{[3-(hydroxymethyl)phenyl]sulfanyl}-1-methylpyrrolidin-2-one |
1500225-39-7 | 90% | 2.5g |
$2071.0 | 2023-09-16 | |
| Enamine | EN300-219928-5.0g |
3-{[3-(hydroxymethyl)phenyl]sulfanyl}-1-methylpyrrolidin-2-one |
1500225-39-7 | 5g |
$3065.0 | 2023-04-29 |
3-{3-(Hydroxymethyl)phenylsulfanyl}-1-methylpyrrolidin-2-one Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 3-{3-(Hydroxymethyl)phenylsulfanyl}-1-methylpyrrolidin-2-one
Introduction to 3-{3-(Hydroxymethyl)phenylsulfanyl}-1-methylpyrrolidin-2-one (CAS No: 1500225-39-7)
3-{3-(Hydroxymethyl)phenylsulfanyl}-1-methylpyrrolidin-2-one is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1500225-39-7, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a pyrrolidinone core, which is a common motif in bioactive molecules, alongside functional groups that enhance its reactivity and biological activity.
The hydroxymethyl group and the phenylsulfanyl moiety are particularly noteworthy, as they contribute to the compound's ability to interact with biological targets. The presence of these groups suggests that the compound may exhibit properties such as chelation, hydrogen bonding, and hydrophobic interactions, which are crucial for drug-like characteristics. These features make 3-{3-(Hydroxymethyl)phenylsulfanyl}-1-methylpyrrolidin-2-one a promising candidate for further investigation in the development of novel therapeutic agents.
In recent years, there has been a growing interest in the exploration of heterocyclic compounds for their pharmaceutical applications. Pyrrolidinone derivatives, in particular, have shown considerable promise in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer treatments. The structural framework of 3-{3-(Hydroxymethyl)phenylsulfanyl}-1-methylpyrrolidin-2-one aligns well with this trend, offering a scaffold that can be modified to target specific biological pathways.
The synthesis of 3-{3-(Hydroxymethyl)phenylsulfanyl}-1-methylpyrrolidin-2-one involves a series of well-established organic reactions that highlight the compound's synthetic accessibility. The introduction of the hydroxymethyl group and the phenylsulfanyl moiety can be achieved through nucleophilic substitution and metal-catalyzed cross-coupling reactions, respectively. These synthetic strategies not only facilitate the preparation of the compound but also allow for modular modifications, enabling the exploration of a wide range of analogues.
The pharmacological potential of 3-{3-(Hydroxymethyl)phenylsulfanyl}-1-methylpyrrolidin-2-one has been investigated in several preclinical studies. These studies have revealed that the compound exhibits notable interactions with enzymes and receptors involved in critical biological processes. For instance, preliminary data suggest that it may inhibit certain kinases associated with cancer cell proliferation, making it a potential lead compound for anticancer drug development.
In addition to its anti-cancer properties, 3-{3-(Hydroxymethyl)phenylsulfanyl}-1-methylpyrrolidin-2-one has shown promise in other therapeutic contexts. Research indicates that it may possess anti-inflammatory effects by modulating cytokine production and reducing oxidative stress. These findings are particularly relevant given the increasing recognition of inflammation as a key factor in various chronic diseases.
The structural versatility of 3-{3-(< strong >Hydroxymethyl strong >) - < strong > phenylsulfanyl strong >)} - 1 - methylpyrrolidin-2-one also makes it an attractive scaffold for drug design. By strategically modifying its core structure or introducing additional functional groups, researchers can fine-tune its pharmacological profile to achieve desired therapeutic effects. This flexibility is essential for developing drugs that are both effective and well-tolerated by patients.
The computational modeling of 3-{3-(< strong >Hydroxymethyl strong >) - < strong > phenylsulfanyl strong >)} - 1 - methylpyrrolidin-2-one has provided valuable insights into its binding interactions with biological targets. Molecular docking studies have identified key residues on proteins that are likely to be involved in its mechanism of action. These insights have guided the design of more potent derivatives with improved binding affinities and selectivity.
The future prospects for 3-{3-(< strong >Hydroxymethyl strong >) - < strong > phenylsulfanyl strong >)} - 1 - methylpyrrolidin-2-one are promising, with ongoing research aimed at elucidating its full pharmacological potential. Further preclinical studies are needed to validate its therapeutic efficacy and safety profile before it can be considered for clinical trials. In parallel, efforts are underway to optimize its synthetic route for scalable production, ensuring that it can be readily available for future development.
In conclusion, 3-{3-(< strong >Hydroxymethyl strong >) - < strong > phenylsulfanyl strong >)} - 1 - methylpyrrolidin-2-one (CAS No: < strong >1500225-39-7 strong>) represents a significant advancement in medicinal chemistry. Its unique structure, combined with its promising pharmacological properties, positions it as a valuable candidate for further research and development. As our understanding of biological mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutics.
1500225-39-7 (3-{3-(Hydroxymethyl)phenylsulfanyl}-1-methylpyrrolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)